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Get Quote

Foreword: Charting Unexplored Metabolic
Territories
In the vast and intricate landscape of cellular metabolism, while the highways of glycolysis and

the Krebs cycle are meticulously mapped, there exist countless unpaved roads and enigmatic

junctions. L-Homoglutamine, a non-proteinogenic amino acid, represents one such territory.

This guide is crafted for the discerning researcher, scientist, and drug development

professional, offering not a rigid map, but a detailed exploratory chart into the biochemical

world of L-Homoglutamine. As your guide, I will navigate the knowns and the reasoned

unknowns, grounding our journey in established biochemical principles and providing the tools

to further explore this fascinating molecule. Our approach is one of scientific integrity, where we

explain not just the what, but the why, fostering a deeper understanding of the causality behind

the metabolic steps and the experimental designs used to probe them.

I. Unveiling L-Homoglutamine: A Molecular Profile
L-Homoglutamine, systematically known as (S)-2,6-diamino-6-oxohexanoic acid and often

referred to as 6-oxo-L-lysine, is a fascinating analogue of the proteinogenic amino acid L-
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glutamine.[1][2][3] Its structure, featuring a six-carbon backbone derived from lysine with a

terminal amide group, places it at the crossroads of amino acid and nitrogen metabolism. While

not incorporated into proteins, its structural similarity to key metabolic players suggests a

potential, albeit under-investigated, role in cellular physiology and pathology.

Molecular Property Value Source

CAS Number 7433-32-1 [1][2][3][4][5]

Molecular Formula C6H12N2O3 [1][2]

Molecular Weight 160.17 g/mol [1][2]

Synonyms
6-Oxo-L-lysine, (S)-2,6-

Diamino-6-oxohexanoic acid
[1][2]

II. The Putative Biochemical Pathway of L-
Homoglutamine: A Synthesis of Evidence
A dedicated, linear biochemical pathway for L-Homoglutamine has not been definitively

established in the current body of scientific literature. However, by examining related metabolic

routes, particularly the catabolism of L-lysine, we can construct a scientifically plausible

pathway. The evidence strongly suggests that L-Homoglutamine arises as a product of lysine

degradation.

The Nexus with Lysine Catabolism
In mammals, the primary route for lysine degradation is the saccharopine pathway, which

occurs predominantly in the liver.[6][7][8] This pathway converts L-lysine into α-aminoadipate,

which is then further metabolized.[9][10] A key intermediate in this pathway is L-2-

aminoadipate-6-semialdehyde (also known as L-allysine).[7][8][9] It is at this juncture that the

synthesis of L-Homoglutamine is proposed to diverge.

The formation of L-2-aminoadipate-6-semialdehyde can be catalyzed by the enzyme L-lysine

6-transaminase (EC 2.6.1.36), which transfers the ε-amino group of L-lysine to an α-keto acid,

typically α-ketoglutarate, yielding L-glutamate and the semialdehyde.[11][12][13]
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Proposed Synthesis of L-Homoglutamine
The proposed biosynthetic route to L-Homoglutamine hinges on the enzymatic conversion of

L-2-aminoadipate-6-semialdehyde. The terminal aldehyde group of this intermediate is a prime

target for amidation to form the amide group characteristic of L-Homoglutamine. This

transformation would likely require an enzyme with glutamine synthetase-like or asparagine

synthetase-like activity, utilizing ammonia as the nitrogen donor and ATP as an energy source.

The putative enzymatic step would be:

L-2-aminoadipate-6-semialdehyde + NH₃ + ATP → L-Homoglutamine + ADP + Pi

The enzyme catalyzing this reaction remains to be identified but could be a promiscuous

activity of a known ligase or a yet-uncharacterized enzyme specific to this pathway.

Metabolic Fate of L-Homoglutamine
The degradation of L-Homoglutamine would likely proceed via hydrolysis of the amide bond to

yield L-α-aminoadipate, catalyzed by an amidohydrolase. L-α-aminoadipate would then re-

enter the main lysine degradation pathway, ultimately being converted to acetyl-CoA, which can

enter the citric acid cycle for energy production.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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